Cas no 1396865-16-9 (N-3-(methylsulfanyl)phenyl-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide)
N-3-(methylsulfanyl)phenyl-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-3-(methylsulfanyl)phenyl-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
- N-[3-(methylsulfanyl)phenyl]-2-[4-(trifluoromethyl)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide
- F6237-3021
- VU0538990-1
- N-(3-(methylthio)phenyl)-2-(4-(trifluoromethyl)phenyl)-2H-tetrazole-5-carboxamide
- 1396865-16-9
- N-(3-methylsulfanylphenyl)-2-[4-(trifluoromethyl)phenyl]tetrazole-5-carboxamide
- AKOS024541533
-
- Inchi: 1S/C16H12F3N5OS/c1-26-13-4-2-3-11(9-13)20-15(25)14-21-23-24(22-14)12-7-5-10(6-8-12)16(17,18)19/h2-9H,1H3,(H,20,25)
- InChI Key: RJMZFHJAWWAMBM-UHFFFAOYSA-N
- SMILES: S(C)C1=CC=CC(=C1)NC(C1N=NN(C2C=CC(C(F)(F)F)=CC=2)N=1)=O
Computed Properties
- Exact Mass: 379.07146568g/mol
- Monoisotopic Mass: 379.07146568g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 487
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 98Ų
N-3-(methylsulfanyl)phenyl-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6237-3021-2μmol |
N-[3-(methylsulfanyl)phenyl]-2-[4-(trifluoromethyl)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide |
1396865-16-9 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6237-3021-5μmol |
N-[3-(methylsulfanyl)phenyl]-2-[4-(trifluoromethyl)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide |
1396865-16-9 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6237-3021-10μmol |
N-[3-(methylsulfanyl)phenyl]-2-[4-(trifluoromethyl)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide |
1396865-16-9 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6237-3021-20μmol |
N-[3-(methylsulfanyl)phenyl]-2-[4-(trifluoromethyl)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide |
1396865-16-9 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6237-3021-1mg |
N-[3-(methylsulfanyl)phenyl]-2-[4-(trifluoromethyl)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide |
1396865-16-9 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6237-3021-2mg |
N-[3-(methylsulfanyl)phenyl]-2-[4-(trifluoromethyl)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide |
1396865-16-9 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6237-3021-3mg |
N-[3-(methylsulfanyl)phenyl]-2-[4-(trifluoromethyl)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide |
1396865-16-9 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6237-3021-4mg |
N-[3-(methylsulfanyl)phenyl]-2-[4-(trifluoromethyl)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide |
1396865-16-9 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6237-3021-5mg |
N-[3-(methylsulfanyl)phenyl]-2-[4-(trifluoromethyl)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide |
1396865-16-9 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6237-3021-10mg |
N-[3-(methylsulfanyl)phenyl]-2-[4-(trifluoromethyl)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide |
1396865-16-9 | 10mg |
$79.0 | 2023-09-09 |
N-3-(methylsulfanyl)phenyl-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on N-3-(methylsulfanyl)phenyl-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
Introduction to N-3-(methylsulfanyl)phenyl-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396865-16-9)
N-3-(methylsulfanyl)phenyl-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number 1396865-16-9, represents a convergence of advanced synthetic methodologies and pharmacological applications. The presence of both methylsulfanyl and trifluoromethyl substituents in its aromatic framework imparts unique electronic and steric properties, making it a promising candidate for various biochemical and medicinal research endeavors.
The chemical structure of N-3-(methylsulfanyl)phenyl-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide consists of a tetrazole core appended with carboxamide functionality at the 5-position. This tetrazole ring is a heterocyclic compound characterized by four nitrogen atoms arranged in a cyclic manner. The incorporation of the tetrazole moiety into the molecular scaffold enhances the compound's potential as an intermediate in the synthesis of more complex pharmacophores. The aromatic rings bearing the methylsulfanyl and trifluoromethyl groups contribute to the compound's lipophilicity and metabolic stability, which are critical factors in drug design.
In recent years, there has been a surge in research focused on tetrazole derivatives due to their diverse biological activities. Tetrazoles have been identified as key structural motifs in several bioactive natural products and synthetic drugs. The carboxamide group in N-3-(methylsulfanyl)phenyl-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide introduces a polar moiety that can enhance solubility and interact with biological targets such as enzymes and receptors. This feature makes the compound particularly interesting for developing novel therapeutic agents.
The synthesis of N-3-(methylsulfanyl)phenyl-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the tetrazole ring typically involves cycloaddition reactions between diynes or azides with alkenes or alkynes. The subsequent functionalization at the 5-position with a carboxamide group necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced computational methods are often employed to optimize synthetic routes and predict the behavior of intermediates.
The pharmacological potential of N-3-(methylsulfanyl)phenyl-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide has been explored in several preclinical studies. Researchers have investigated its interactions with various biological targets, including enzymes involved in inflammatory pathways and receptors associated with neurological disorders. The presence of both lipophilic and polar substituents suggests that this compound may exhibit multiple modes of action, making it a versatile tool for drug discovery.
One of the most compelling aspects of this compound is its structural versatility. By modifying the substituents on the aromatic rings or altering the tetrazole core, chemists can generate a library of derivatives with tailored properties. This flexibility allows for the exploration of different pharmacological profiles and the optimization of drug-like characteristics such as bioavailability and selectivity. Recent advances in high-throughput screening technologies have enabled researchers to rapidly evaluate large collections of derivatives, accelerating the discovery process.
The role of computational chemistry in studying N-3-(methylsulfanyl)phenyl-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide cannot be overstated. Molecular modeling techniques provide insights into how the compound interacts with biological targets at the atomic level. These studies help predict binding affinities, identify key interaction points, and design modifications that enhance efficacy. Additionally, computational methods are used to assess metabolic stability and predict potential side effects, which are crucial for drug development.
In conclusion, N-3-(methylsulfanyl)phenyl-2-4-(< strong >trifluoromethyl strong >)phenyl - 2 H - 1 , 2 , 3 , 4 - tetrazole - 5 - carboxamide (CAS No. 1396865 - 16 - 9) is a structurally complex and pharmacologically promising compound. Its unique combination of substituents and functional groups makes it an attractive candidate for further research in medicinal chemistry. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in developing innovative therapeutic strategies.
1396865-16-9 (N-3-(methylsulfanyl)phenyl-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)